Cas no 1074-45-9 (4-Pyrimidinecarboxaldehyde,6-methyl-, oxime)

4-Pyrimidinecarboxaldehyde,6-methyl-, oxime structure
1074-45-9 structure
Product Name:4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
CAS No:1074-45-9
MF:C6H7N3O
MW:137.139280557632
CID:117409
PubChem ID:136967103
Update Time:2025-04-18

4-Pyrimidinecarboxaldehyde,6-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
    • 4-Pyrimidinecarboxaldehyde, 6-methyl-, oxime (7CI,8CI,9CI)
    • 6-Methylpyrimidine-4-carbaldehydeoxime
    • 1074-45-9
    • (NE)-N-[(6-methylpyrimidin-4-yl)methylidene]hydroxylamine
    • 6-Methylpyrimidine-4-carbaldehyde oxime
    • Inchi: 1S/C6H7N3O/c1-5-2-6(3-9-10)8-4-7-5/h2-4,10H,1H3/b9-3+
    • InChI Key: KZXCEYLTDGSIMU-YCRREMRBSA-N
    • SMILES: O/N=C/C1=CC(C)=NC=N1

Computed Properties

  • Exact Mass: 137.05901
  • Monoisotopic Mass: 137.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 53.8A^2

Experimental Properties

  • PSA: 58.37
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